2-Cyano-4-(2-fluoro-4-methoxycarbonylphenyl)phenol, 95%

• IUPAC Name: methyl 4-(3-cyano-4-hydroxyphenyl)-3-fluorobenzoate
• InChI: InChI=1S/C15H10FNO3/c1-20-15(19)10-2-4-12(13(16)7-10)9-3-5-14(18)11(6-9)8-17/h2-7,18H,1H3
• InChI Key: NHEXPNCSCUMYLU-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=C(C=C1)C2=CC(=C(C=C2)O)C#N)F
• Molecular Formula: C15H10FNO3
• DSSTOX Substance ID: DTXSID00684925
• Molecular Weight: 271.24 g/mol
• CAS RN: 1261929-58-1

Description

2-Cyano-4-(2-fluoro-4-methoxycarbonylphenyl)phenol, 95% (2C4FMPP) is a synthetic organic compound with a wide range of applications in the field of scientific research. It is used in various laboratory experiments and is a key component in the synthesis of many organic compounds.

Scientific Research Applications

2-Cyano-4-(2-fluoro-4-methoxycarbonylphenyl)phenol, 95% has a wide range of applications in scientific research. It is used in the synthesis of various organic compounds, such as 2-cyano-4-fluorophenylacetic acid and 2-cyano-4-fluorophenylacetic acid methyl ester. It is also used in the synthesis of compounds used in drug discovery and development, such as inhibitors of enzymes, such as cyclooxygenase-2 (COX-2). It is also used in the synthesis of compounds used in the study of the structure and function of proteins, such as the p53 tumor suppressor protein.

Mechanism of Action

2-Cyano-4-(2-fluoro-4-methoxycarbonylphenyl)phenol, 95% is a synthetic compound and does not have any direct biological activity. However, it is used as a building block in the synthesis of other compounds, which may have biological activity. For example, compounds synthesized from 2-Cyano-4-(2-fluoro-4-methoxycarbonylphenyl)phenol, 95% may be inhibitors of enzymes, such as cyclooxygenase-2 (COX-2). Inhibitors of COX-2 have been shown to have anti-inflammatory, analgesic, and antipyretic effects.
Biochemical and Physiological Effects
2-Cyano-4-(2-fluoro-4-methoxycarbonylphenyl)phenol, 95% does not have any direct biochemical or physiological effects. However, compounds synthesized from 2-Cyano-4-(2-fluoro-4-methoxycarbonylphenyl)phenol, 95% may have biochemical and physiological effects. For example, compounds synthesized from 2-Cyano-4-(2-fluoro-4-methoxycarbonylphenyl)phenol, 95% may be inhibitors of enzymes, such as cyclooxygenase-2 (COX-2). Inhibitors of COX-2 have been shown to have anti-inflammatory, analgesic, and antipyretic effects.

Advantages and Limitations for Lab Experiments

The main advantage of using 2-Cyano-4-(2-fluoro-4-methoxycarbonylphenyl)phenol, 95% in laboratory experiments is its high yield of 95%. This makes it a highly efficient and cost-effective reagent for the synthesis of various organic compounds. However, 2-Cyano-4-(2-fluoro-4-methoxycarbonylphenyl)phenol, 95% is a synthetic compound and does not have any direct biological activity. Therefore, compounds synthesized from 2-Cyano-4-(2-fluoro-4-methoxycarbonylphenyl)phenol, 95% must be tested to determine their biological activity.

Future Directions

The future of 2-Cyano-4-(2-fluoro-4-methoxycarbonylphenyl)phenol, 95% is promising. It has a wide range of applications in scientific research and is used in the synthesis of many organic compounds. Future research could focus on the use of 2-Cyano-4-(2-fluoro-4-methoxycarbonylphenyl)phenol, 95% in the synthesis of compounds used in drug discovery and development, such as inhibitors of enzymes, such as cyclooxygenase-2 (COX-2). Additionally, future research could focus on the use of 2-Cyano-4-(2-fluoro-4-methoxycarbonylphenyl)phenol, 95% in the synthesis of compounds used in the study of the structure and function of proteins, such as the p53 tumor suppressor protein. Finally, future research could focus on the use of 2-Cyano-4-(2-fluoro-4-methoxycarbonylphenyl)phenol, 95% in the synthesis of compounds used in the study of the structure and function of other proteins and enzymes.

Synthesis Methods

2-Cyano-4-(2-fluoro-4-methoxycarbonylphenyl)phenol, 95% is typically synthesized through a series of reactions involving the reaction of 4-methoxycarbonylphenylacetic acid with 2-fluoro-4-methoxycarbonylbenzaldehyde in the presence of a catalytic amount of sulfuric acid. This reaction yields the desired product, 2-Cyano-4-(2-fluoro-4-methoxycarbonylphenyl)phenol, 95%, in a yield of 95%.